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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of promethium-147 (Pm-147) and tritium (H-3)

for use in radioluminescent (RL) light sources. The information presented is supported by

experimental data and established principles to aid in the selection of the appropriate isotope

for specific research and development applications.

Radioluminescence is the phenomenon where light is produced in a material through

bombardment by ionizing radiation. In RL light sources, a radioactive isotope is combined with

a phosphor, which emits light when excited by the radiation from the isotope. The choice of

isotope is critical as it dictates the performance, longevity, and safety of the light source.

Physical and Performance Characteristics
Promethium-147 and tritium are both beta-emitting isotopes that have been utilized in

radioluminescent applications. However, their distinct nuclear and physical properties result in

significantly different performance characteristics. A summary of their key properties is

presented in Table 1.
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Property Promethium-147 (¹⁴⁷Pm) Tritium (³H)

Half-life (Radiological) 2.62 years[1][2][3] 12.32 years[4]

Luminous Half-life ~12.6 months[5][6]
10-20 years (device

dependent)[4]

Decay Mode Beta (β⁻) emission Beta (β⁻) emission

Maximum Beta Energy 224.7 keV 18.6 keV

Average Beta Energy 62 keV 5.7 keV

Form in Light Source

Solid (as oxide or in

microspheres mixed with

phosphor)[7]

Gas (gaseous tritium light

sources - GTLS)[4]

Initial Luminosity
Up to ~3.18 cd/m² (for specific

formulations)
Up to 2 cd/m² (for GTLS)[4]

Primary Decay Product Samarium-147 (¹⁴⁷Sm) Helium-3 (³He)

Performance Comparison
Luminosity and Efficiency:

Promethium-147, with its higher average beta energy, can theoretically produce a brighter light

source. One study reported a luminosity of 1000 micro-lamberts for a specific formulation of

promethium-147 activated zinc sulfide phosphor, which converts to approximately 3.18 cd/m².

[8] Tritium-based gaseous light sources (GTLS) are reported to have a brightness of up to 2

cd/m².[4] However, the higher energy beta particles from promethium-147 also lead to more

rapid degradation of the phosphor, significantly shortening the luminous half-life of the device to

around 12.6 months, which is considerably less than its radiological half-life of 2.62 years.[5][6]

This degradation of the phosphor is a critical factor in the long-term performance of

promethium-based RL sources.

Tritium, on the other hand, emits lower energy beta particles, which cause less damage to the

phosphor. This results in a much longer luminous half-life, often cited as 10 to 20 years, which

is more in line with its radiological half-life of 12.32 years.[4] This makes tritium-based sources

more suitable for applications requiring long-term, stable light output.
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Safety:

Both isotopes are low-energy beta emitters, and the radiation is easily shielded. The beta

particles from tritium cannot penetrate the skin, and the primary hazard is from ingestion or

inhalation, particularly of tritiated water (HTO).[9] Promethium-147 also poses a risk if ingested

or inhaled.[9]

A significant difference lies in their physical form at ambient conditions. Tritium is a gas, which

requires robust encapsulation in sealed glass tubes to prevent leakage.[4] Promethium is a

solid and is typically incorporated into a paint matrix, which can reduce the risk of dispersion in

case of damage to the light source.[7]

Experimental Protocols
Fabrication of Radioluminescent Light Sources:

Promethium-147 Luminous Paint: A common method for creating promethium-based RL

sources involves the preparation of a luminous paint. This process generally includes the

following steps:

Isotope Preparation: Promethium-147 is typically used in the form of an insoluble oxide

(Pm₂O₃) or incorporated into ceramic microspheres to enhance stability and safety.[7]

Phosphor Selection: Zinc sulfide (ZnS) activated with copper or other dopants is a commonly

used phosphor.

Mixing: The promethium-147 compound is thoroughly mixed with the phosphor powder.

Binder Addition: A transparent polymer binder is added to the mixture to form a paint-like

consistency.

Application: The resulting paint is applied to the desired substrate and allowed to cure.

Gaseous Tritium Light Sources (GTLS): The fabrication of GTLS is a more industrialized

process:

Tube Preparation: A borosilicate glass tube is internally coated with a phosphor material.
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Tritium Filling: The tube is evacuated and then filled with gaseous tritium to a specific

pressure.

Sealing: The tube is hermetically sealed using a laser.

Measurement of Luminosity:

The luminosity of radioluminescent sources is a critical performance parameter. The following

protocol outlines a general method for its measurement:

Instrumentation: A calibrated photometer or spectroradiometer is used. For low-light-level

measurements, a sensitive instrument capable of measuring in the range of cd/m² is

required.

Dark Adaptation: The measurement is performed in a light-tight enclosure to eliminate

ambient light. The detector should be allowed to dark adapt before measurements are taken.

Measurement Geometry: The distance and angle between the light source and the detector

are standardized to ensure repeatable measurements.

Data Acquisition: The luminance is measured in candelas per square meter (cd/m²). For

paints, measurements should be taken from a standardized surface area.

Luminous Half-life Determination: The luminosity is measured at regular intervals over an

extended period to determine the luminous half-life of the source.

Relevant standards for the testing of radioluminescent and photoluminescent materials include

ASTM E2072 and ISO 17514.[10][11][12][13][14][15][16][17][18]

Visualizations
Radioactive Decay Schemes:

The following diagrams illustrate the beta decay pathways for promethium-147 and tritium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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